Cas no 1334488-31-1 (tert-Butyl4-(1-amino-2,2-dimethylpropyl)piperidine-1-carboxylate)

• Product Name: tert-Butyl4-(1-amino-2,2-dimethylpropyl)piperidine-1-carboxylate
• CAS No: 1334488-31-1
• MF: C₁₅H₃₀N₂O₂
• MW: 270.410904407501
• CID: 5149274
• Update Time: 2025-11-06

tert-Butyl4-(1-amino-2,2-dimethylpropyl)piperidine-1-carboxylate Chemical and Physical Properties

Names and Identifiers

• tert-Butyl4-(1-amino-2,2-dimethylpropyl)piperidine-1-carboxylate
• tert-Butyl 4-(1-amino-2,2-dimethylpropyl)piperidine-1-carboxylate
• 4-(1-Amino-2,2-dimethyl-propyl)-piperidine-1-carboxylic acid tert-butyl ester
• 1-Piperidinecarboxylic acid, 4-(1-amino-2,2-dimethylpropyl)-, 1,1-dimethylethyl ester

• Inchi： 1S/C15H30N2O2/c1-14(2,3)12(16)11-7-9-17(10-8-11)13(18)19-15(4,5)6/h11-12H,7-10,16H2,1-6H3
• InChI Key： PBOKPZWQAQGXMJ-UHFFFAOYSA-N
• SMILES： O(C(C)(C)C)C(N1CCC(CC1)C(C(C)(C)C)N)=O

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 19
• Rotatable Bond Count: 4
• Complexity: 307
• XLogP3: 2.7
• Topological Polar Surface Area: 55.6

Additional information on tert-Butyl4-(1-amino-2,2-dimethylpropyl)piperidine-1-carboxylate

tert-Butyl4-(1-amino-2,2-dimethylpropyl)piperidine-1-carboxylate: A Comprehensive Overview

The compound tert-Butyl4-(1-amino-2,2-dimethylpropyl)piperidine-1-carboxylate (CAS No. 1334488-31-1) is a highly specialized organic compound with significant applications in the fields of pharmaceuticals, agrochemicals, and materials science. This compound belongs to the class of piperidine derivatives, which are widely studied due to their unique chemical properties and biological activities. The tert-butyl group attached to the piperidine ring contributes to the compound's stability and lipophilicity, making it an attractive candidate for various chemical modifications and bioavailability enhancements.

Recent studies have highlighted the potential of tert-butyl4-(1-amino-2,2-dimethylpropyl)piperidine-1-carboxylate in drug delivery systems. Researchers have explored its ability to act as a prodrug carrier, where the amino group can be chemically modified to target specific receptors or enzymes. This approach has shown promising results in improving the efficacy of anti-cancer drugs by enhancing their solubility and reducing systemic toxicity. The piperidine ring structure plays a crucial role in these applications due to its ability to form stable complexes with various bioactive molecules.

In terms of synthesis, the compound is typically prepared through a multi-step process involving nucleophilic substitution and amide bond formation. The use of tert-butyl groups as protecting agents has been optimized in recent years, leading to higher yields and purer products. Advanced techniques such as microwave-assisted synthesis and continuous flow chemistry have been employed to streamline the production process, making it more efficient and environmentally friendly.

The structural versatility of tert-butyl4-(1-amino-2,2-dimethylpropyl)piperidine-1-carboxylate has also made it a valuable intermediate in the synthesis of complex molecules. For instance, its application in peptide synthesis has been documented in several recent publications. The amino group serves as a reactive site for coupling reactions, enabling the construction of bioactive peptides with improved pharmacokinetic profiles. This has significant implications for the development of novel therapeutic agents targeting chronic diseases such as diabetes and neurodegenerative disorders.

Another emerging area of research involves the use of this compound in polymer chemistry. The tert-butyl group's steric hindrance provides unique properties to polymers synthesized using this compound as a monomer. These polymers exhibit enhanced thermal stability and mechanical strength, making them suitable for high-performance materials in aerospace and automotive industries. Recent breakthroughs in polymerization techniques have further expanded the potential applications of this compound.

In conclusion, tert-butyl4-(1-amino-2,2-dimethylpropyl)piperidine-1-carboxylate (CAS No. 1334488-31-1) is a versatile compound with a wide range of applications across multiple disciplines. Its unique chemical structure and functional groups make it an invaluable tool in modern chemistry research. As advancements in synthetic methods and materials science continue to evolve, this compound is expected to play an even more pivotal role in driving innovation across various industries.